Pyridine, 2,6-bis[(methylthio)methyl]-

• CAS No.: 84203-61-2
• Molecular Formula: C9H13NS2
• Molecular Weight: 199.3 g/mol
• IUPAC Name: 2,6-bis(methylsulfanylmethyl)pyridine
• InChI: InChI=1S/C9H13NS2/c1-11-6-8-4-3-5-9(10-8)7-12-2/h3-5H,6-7H2,1-2H3
• InChI Key: RAICPCFODOXJBO-UHFFFAOYSA-N
• SMILES: CSCC1=NC(=CC=C1)CSC
• Synonyms: 2,6-bis(methylthiomethyl)pyridine

Description

Pyridine, 2,6-bis[(methylthio)methyl]- is a sulfur-containing heterocyclic compound with a pyridine backbone substituted at the 2- and 6-positions by methylthiomethyl (-CH₂SMe) groups. The methylthio groups act as soft donors, favoring interactions with transition metals, while the methylene (-CH₂-) spacers enhance flexibility in metal-ligand bonding.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Electronic Comparison

Compound	Substituent Type	Donor Atoms	Key Applications	References
Pyridine, 2,6-bis[(methylthio)methyl]-	-CH₂SMe	S	Catalysis, Coordination	Inferred
2,6-Bis(2-(methylthio)phenyl)pyridine	-SMe (aromatic)	S	Ru complexes, Catalysis
2,6-Di-tert-butylpyridine	-C(CH₃)₃	N	Steric hindrance, Base
2,6-Bis[(pyrazolyl)methyl]pyridine	-CH₂(C₃H₃N₂)	N	Luminescence, Catalysis

Table 2: Coordination Chemistry Highlights

Metal	Ligand	Observed Properties	References
Co	2,6-Bis(benzimidazolyl)pyridine	Redox activity, Fluorescence
Ru	2,6-Bis(2-(methylthio)phenyl)pyridine	C–H activation, Stable oxidation states
Pr	2,6-Bis(benzimidazolyl)pyridine	Luminescence, Hydrogen bonding